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Compound of Interest

Compound Name: 4-Ethoxy-2-methoxybenzaldehyde
CAS No.: 42924-32-3
Cat. No.: B3136960
Get Quote
. J

CAS: 42924-32-3 | Formula: C10H1203 | MW: 180.20 g/mol [1][2][3][4]

Executive Summary

4-Ethoxy-2-methoxybenzaldehyde is a dialkoxy-substituted aromatic aldehyde utilized
primarily as a building block in medicinal chemistry (e.g., vasopressin receptor antagonists) and
flavor chemistry.[1][2][3][5][6] Unlike its common isomer Ethyl Vanillin (4-ethoxy-3-
methoxybenzaldehyde), this 2,4-substituted isomer exhibits a distinct solubility footprint driven
by the steric and electronic effects of the ortho-methoxy group.[1][2][3]

This guide synthesizes available process data to establish a solubility landscape, providing
researchers with the thermodynamic basis for solvent selection in nucleophilic substitution
reactions, biphasic extractions, and crystallization workflows.[1][3][7]

Physicochemical Profile & Structural Logic

To predict solubility behavior where empirical data is sparse, we analyze the molecular
architecture:
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 Lipophilic Core: The phenyl ring and ethyl/methyl ether chains contribute significant non-
polar character.[1][7]

e Polar Functionality: The aldehyde (-CHO) and ether oxygens accept hydrogen bonds but
lack hydrogen bond donors (HBD), classifying the molecule as a polar aprotic solute.[1][2][3]

[7]

o Lattice Energy: As an isomer of solids like Ethyl Vanillin (MP ~64°C) and 3-Ethoxy-4-
methoxybenzaldehyde (MP ~51°C), this compound is likely a low-melting solid or semi-solid
at room temperature.[1][2][3] Its crystal lattice energy is expected to be moderate, allowing
facile dissolution in medium-polarity solvents.[1][2][3]

Property Value / Prediction Source/Rationale

) ) ) ) Structural analogy to CAS 120-
Physical State Low-melting Solid or Oil

25-2
. Lipophilic dominance of

LogP (Octanol/Water) ~1.8 — 2.2 (Predicted)

ethoxy/methoxy groups

Aprotic nature limits water
H-Bond Donors 0 .

solubility

Enables solubility in
H-Bond Acceptors 3

alcohols/protic solvents

Solubility Landscape

The following solubility profile is derived from validated synthetic workups (e.g., alkylation of 4-
hydroxy-2-methoxybenzaldehyde) and structural group contribution methods.

Qualitative Solubility Table

Data synthesized from process extraction protocols and functional group analysis.[1][7]
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Solvent Class

Representative
Solvents

Solubility Rating

Process
Application

Ketones

Acetone, MEK

High (>100 mg/mL)

Reaction Solvent:
Standard medium for
alkylation reactions

(e.g., with

)-[21[3][5]

Esters

Ethyl Acetate,
Isopropyl Acetate

High

Extraction: Excellent
partition coefficient for
removing product from

aqueous quenches.[2]

[3]17]

Chlorinated

Dichloromethane

(DCM), Chloroform

Very High

Chromatography:
Mobile phase
component; dissolves
the compound
instantly.[2][3][7]

Alcohols

Methanol, Ethanol,

IPA

High

Crystallization: Good
solubility at high temp;
potential for
antisolvent
precipitation with
water.[2][3][7]

Aprotic Polar

DMSO, DMF, DMAc

Very High

Reaction: Used for
high-temperature
nucleophilic
substitutions.[1][2][3]

Alkanes

Hexane, Heptane

Low / Moderate

Antisolvent: Likely
induces oiling out or
precipitation when
added to ester/alcohol
solutions.[2][3][7]
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Wash Phase: Product
] remains in organic
Water Water, Brine Insoluble (<1 mg/mL) )
layer during aqueous

workup.[2][3][7]

Process Chemistry Implications

The synthesis of 4-ethoxy-2-methoxybenzaldehyde typically involves the ethylation of 4-
hydroxy-2-methoxybenzaldehyde.[1][2][3] The solubility differential drives the workup logic:

e Reaction Phase: The starting material and product are highly soluble in Acetone, allowing the
reaction to proceed in a homogeneous organic phase (with suspended inorganic base).[1][7]

¢ Quench Phase: Upon completion, the removal of Acetone and addition of Water forces the
lipophilic product out of solution.[1][7]

e Recovery: The product is extracted into Ethyl Acetate.[1][7] The high solubility in EtOACc vs.
Water ensures a high recovery yield (>95%) with minimal emulsion formation.[1][2][7]

Visualization: Process Solvent Decision Tree

The following diagram illustrates the logical flow for solvent selection based on the unit
operation being performed.
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Select Operation for
4-Ethoxy-2-methoxybenzaldehyde

Reaction

(Alkylation/Substitution) Workup / Extraction Crystallization / Purification

Requires dipole Immiscible with water

Polar Aprotic Partition Coefficient .
(Acetone, DMF) (LogP ~ 2.0) Temp-Dependent Solubility?
f?olar CoMn-polar Precip
Dissolves Reagents? Ethyl Acetate Ethanol/Water EtOAc/Heptane
(e.g., Alkyl Halides) (Recommended) (Binary System) (Antisolvent)

Click to download full resolution via product page

Caption: Decision logic for solvent selection in synthesis, extraction, and purification workflows.

Experimental Protocol: Gravimetric Solubility
Determination

Since exact quantitative values are often batch-dependent or absent in literature, the following
Standard Operating Procedure (SOP) ensures accurate in-house data generation.

Scope
Determine the saturation solubility (

) of 4-ethoxy-2-methoxybenzaldehyde in organic solvents at 25°C.

Materials
e Solute: 4-Ethoxy-2-methoxybenzaldehyde (Purity >98%).[1][2][3]

e Solvents: HPLC Grade (Methanol, Ethyl Acetate, Toluene).[1][3][7]
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e Equipment: Thermomixer, 0.45 um PTFE syringe filters, Analytical Balance.

Methodology

e Supersaturation: Add excess solid solute (approx. 500 mg) to 2 mL of solvent in a glass vial.
o Equilibration: Agitate at 25°C for 24 hours to ensure thermodynamic equilibrium.
o Note: If the solid fully dissolves, add more until a persistent solid phase remains.[1][7]

« Filtration: Stop agitation and allow settling for 1 hour. Filter the supernatant using a pre-
warmed syringe filter to avoid precipitation during transfer.[1][7]

e Quantification (Gravimetric):
o Pipette exactly 1.0 mL of filtrate into a tared weighing dish.
o Evaporate solvent under vacuum or nitrogen stream at 40°C.[1][7]
o Weigh the dry residue.[1][7]

 Calculation:

Thermodynamics of Dissolution

For researchers modeling this system (e.g., using Hansen Solubility Parameters), the
dissolution mechanism is driven by:

» Dispersion Forces (

): High interaction with aromatic solvents (Toluene) due to the benzene ring.[1][2][7]
e Polar Forces (

): Moderate interaction with ketones/esters due to the aldehyde dipole.[1][2][7]

» Hydrogen Bonding (

): The methoxy/ethoxy groups act as weak acceptors.[1][2][7] Solvents with moderate proton-
donating ability (Alcohols) often serve as excellent recrystallization media because their
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matches the solute's acceptor sites, but solubility drops sharply as temperature decreases
(high

)-[L2]3]1[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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